Cas no 74421-05-9 (2,4-heptadiene, 2,4-dimethyl-)

2,4-heptadiene, 2,4-dimethyl- Properties

Names and Identifiers

• 2,4-heptadiene, 2,4-dimethyl-
• 2,4-Dimethylhepta-2,4-diene
• LogP
• 2,4-Dimethyl-2,4-heptadiene.
• 2,4-DIMETHYL-2,4-HEPTADIENE
• DTXSID00341420
• 74421-05-9
• +Expand

• InChIKey： FFLHUMMPCUSQSJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16/c1-5-6-9(4)7-8(2)3/h6-7H,5H2,1-4H3
• SMILES： CCC=C(C)C=C(C)C

Computed Properties

• Exact Mass: 124.125200510g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 124.125200510g/mol
• Heavy Atom Count: 9
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: 1.4587
• Boiling Point: 151.06°C (estimate)
• Melting Point: -70.83°C (estimate)
• Flash Point: 32.978°C
• Density: 0.7750